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Compound Name:
3-Mercaptopropionic acid NHS

ester

Cat. No.: B3069075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and detailed handling

precautions for 3-Mercaptopropionic acid N-hydroxysuccinimide (NHS) ester. Designed for

laboratory personnel and professionals in drug development, this document summarizes key

safety data, outlines proper handling procedures, and offers guidance for emergency situations.

Hazard Identification and Classification
3-Mercaptopropionic acid NHS ester is a sulfhydryl-reactive heterobifunctional crosslinking

reagent.[1] While specific toxicological data for the NHS ester is limited, the safety profile is

often informed by its parent compound, 3-mercaptopropionic acid, and the general reactivity of

NHS esters. The available safety data sheets (SDS) for the NHS ester provide the following

classifications.[2][3]

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[3]
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Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting

effects.[3]

Flammable liquids (Category 3), H226: Flammable liquid and vapor. (Note: This classification

is mentioned in one source, while others describe the compound as a solid or liquid without

this classification).[4]

Due to the lack of comprehensive data for the NHS ester, it is prudent to also consider the

hazards associated with 3-Mercaptopropionic acid:

Acute Toxicity, Oral (Category 3), H301: Toxic if swallowed.[1][5]

Skin Corrosion (Category 1B), H314: Causes severe skin burns and eye damage.[1][5]

Serious Eye Damage (Category 1), H318: Causes serious eye damage.[1]

Physical and Chemical Properties
A summary of the available physical and chemical properties for 3-Mercaptopropionic acid
NHS ester is provided below. For context, properties of the parent compound, 3-

Mercaptopropionic acid, are also included.

Table 1: Physical and Chemical Properties
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Property
3-Mercaptopropionic Acid
NHS Ester

3-Mercaptopropionic Acid

CAS Number 117235-10-6[4] 107-96-0[6]

Molecular Formula C₇H₉NO₄S[4] C₃H₆O₂S[6]

Molecular Weight 203.22 g/mol [4] 106.14 g/mol [5]

Appearance Liquid or solid[3][4] Liquid[5]

Boiling Point
318.4 ± 44.0 °C at 760

mmHg[4]
110 - 111 °C at 20 hPa[2]

Melting Point No data available 15 - 18 °C[2]

Density 1.40 ± 0.1 g/cm³[4] 1.218 g/cm³ at 21 °C

Solubility Soluble in DMSO and DMF
Soluble in water, alcohol, and

ether

Disclaimer: The safety and physical property data for 3-Mercaptopropionic acid are provided for

informational purposes and may not be fully representative of 3-Mercaptopropionic acid NHS
ester. Always refer to the specific Safety Data Sheet for the NHS ester before handling.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure when handling 3-Mercaptopropionic acid NHS ester.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Ensure easy access to an eyewash station and safety shower.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (minimum 8-inch).[2]

[5]
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Skin Protection:

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves before use and use proper glove removal technique.[2][5]

Body Protection: Wear a lab coat or a chemical-resistant apron. For larger quantities or

splash potential, a complete suit protecting against chemicals may be necessary.[2][5]

Respiratory Protection: If working outside of a fume hood or if aerosols may be generated,

use a NIOSH-approved respirator with an appropriate cartridge (e.g., organic vapor).[2][5]

Safe Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[4][5]

Avoid inhalation of vapor or mist.[4][5]

Do not eat, drink, or smoke in the work area.[6]

Wash hands thoroughly after handling.[5]

As NHS esters are moisture-sensitive, handle under a dry, inert atmosphere (e.g., nitrogen or

argon) when possible.

Use anhydrous solvents (e.g., DMSO, DMF) for preparing solutions.

Allow the container to warm to room temperature before opening to prevent condensation of

moisture.

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[4][5]

Store in a cool place, with recommended storage temperatures at -20°C for long-term

stability.[4]
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Protect from moisture.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Table 2: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[5]

Skin Contact

Immediately take off contaminated clothing.

Wash off with soap and plenty of water. Consult

a physician.[2][5]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician

immediately.[2][5]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment (see Section 3).

Evacuate personnel to a safe area. Ensure adequate ventilation.[4][5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4][5]

Methods for Cleaning Up: Absorb with inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.[5]
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Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 3-
Mercaptopropionic acid NHS ester in a research laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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